Cas no 27958-94-7 ((3-Bromobenzyl)-diethylamine)

(3-Bromobenzyl)-diethylamine structure
(3-Bromobenzyl)-diethylamine structure
Product Name:(3-Bromobenzyl)-diethylamine
CAS No:27958-94-7
MF:C11H16BrN
MW:242.155442237854
MDL:MFCD08276025
CID:914955
PubChem ID:53439530
Update Time:2025-04-19

(3-Bromobenzyl)-diethylamine Chemical and Physical Properties

Names and Identifiers

    • 3-(DIETHYLAMINOMETHYL)-BROMOBENZENE
    • (3-Bromobenzyl)-diethylamine
    • N-(3-Bromobenzyl)-N-ethylethanamine
    • N-[(3-bromophenyl)methyl]-N-ethylethanamine
    • CTK8H9783
    • SureCN2930128
    • MFCD08276025
    • AM86828
    • DTXSID50701974
    • 27958-94-7
    • N10201
    • CBA95894
    • AKOS009027471
    • SCHEMBL2930128
    • CS-0194696
    • MDL: MFCD08276025
    • Inchi: 1S/C11H16BrN/c1-3-13(4-2)9-10-6-5-7-11(12)8-10/h5-8H,3-4,9H2,1-2H3
    • InChI Key: JWLUYLGYSHJTMQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CN(CC)CC

Computed Properties

  • Exact Mass: 241.04700
  • Monoisotopic Mass: 241.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24000
  • LogP: 3.29090

(3-Bromobenzyl)-diethylamine Security Information

(3-Bromobenzyl)-diethylamine Pricemore >>

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